Cas no 380475-22-9 ([4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate)

• Product Name: [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
• CAS No: 380475-22-9
• MF: C₂₉H₂₀N₂O₅
• MW: 476.479507446289
• CID: 6479390
• PubChem ID: 2349502
• Update Time: 2025-06-24

[4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26594424
• Z56832446
• [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
• 4-(2-cyano-2-{[2-(methoxycarbonyl)phenyl]carbamoyl}eth-1-en-1-yl)phenyl naphthalene-1-carboxylate
• 380475-22-9

• Inchi： 1S/C29H20N2O5/c1-35-28(33)25-10-4-5-12-26(25)31-27(32)21(18-30)17-19-13-15-22(16-14-19)36-29(34)24-11-6-8-20-7-2-3-9-23(20)24/h2-17H,1H3,(H,31,32)/b21-17-
• InChI Key： YTAXLMYQAOXEEP-FXBPSFAMSA-N
• SMILES： O(C1C=CC(/C=C(/C#N)\C(NC2C=CC=CC=2C(=O)OC)=O)=CC=1)C(C1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 476.13722174g/mol
• Monoisotopic Mass: 476.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 106Ų

Additional information on [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate

Introduction to [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate (CAS No. 380475-22-9)

The compound [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate, also referred to by its CAS registry number 380475-22-9, is a highly specialized molecule with potential applications in the field of biomedical research. This compound belongs to a class of molecules that have garnered significant attention due to their unique structural features and promising biological activities.

Its intricate structure, characterized by the presence of cyano groups, oxo moieties, and a naphthalene carboxylate backbone, suggests its potential utility in drug discovery and therapeutic development. The Z-configuration at the double bond within the molecule adds to its complexity, hinting at specific stereochemical properties that could be exploited for targeted biological interactions.

Recent studies have highlighted the importance of compounds with similar structural motifs in anticancer therapy and inflammation modulation. The presence of the 2-methoxycarbonylanilino group introduces a degree of functional diversity, which may facilitate interactions with a wide range of molecular targets.

One of the most notable aspects of this compound is its ability to potentially engage with kinase pathways, a critical area of focus in modern oncology. The oxoprop-1-enyl segment suggests that it could act as a allosteric modulator, offering a novel approach to targeting diseases such as cancer and inflammatory disorders.

Furthermore, the naphthalene carboxylate moiety is known for its ability to enhance bioavailability and stability in biological systems. This could make the compound an attractive candidate for oral administration, a key consideration in drug development.

Emerging research also points to the potential of this compound in immunotherapy. Its structural features may allow it to modulate immune responses, making it a valuable tool in the fight against diseases such as autoimmune disorders and infectious diseases.

In summary, [4-[(Z)-2-Cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate (CAS No. 380475-22-9) represents a significant advancement in the field of biomedical science. Its unique structure and promising biological profile position it as a potential game-changer in disease treatment and therapeutic innovation.